Gibbestatin B

Plant hormone signaling α-Amylase assay Gibberellin antagonist
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H26O6
Molecular Weight 386.4 g/mol
Cat. No. B15576844
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Technical Parameters


Basic Identity
Product NameGibbestatin B
Molecular FormulaC22H26O6
Molecular Weight386.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H26O6/c1-13(12-19-15(3)28-19)21(24)17(14(2)27-4)10-6-5-8-16-9-7-11-18(23)20(16)22(25)26/h5-12,14-15,17,19,23H,1-4H3,(H,25,26)/b8-5+,10-6+,13-12+/t14-,15?,17-,19?/m0/s1
InChIKeyWNSZZRDXVFFVPW-IDOQMONCSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Gibbestatin B Procurement Guide


Gibbestatin B (GNB) is a hydroxybenzoic acid-derived natural product isolated from Streptomyces sp. C-39 [1]. It functions as a specific inhibitor of gibberellin (GA)-induced α-amylase expression in cereal aleurone layers [2]. Unlike broad-spectrum growth regulators, GNB targets the GA signaling pathway without affecting auxin-inducible gene expression or acting as a direct ABA analog [3]. This compound serves as a crucial chemical probe for dissecting GA signaling and crosstalk with abscisic acid (ABA) in monocot systems.

GA-induced α-amylase expression probe for aleurone layers
Pathway-selective: no ABA-responsive HVA1 or auxin parB-GUS activation
Reported absence of antimicrobial interference up to test concentrations

Gibbestatin B: Why Substitution Fails


Generic substitution with GA biosynthesis inhibitors (e.g., paclobutrazol) or ABA fails because Gibbestatin B offers a unique mode of action: it inhibits GA-induced α-amylase expression by regulating a step at the intersection of GA and ABA signaling, without affecting ABA-inducible genes (e.g., HVA1) [1]. In contrast, ABA suppresses both GA-induced α-amylase and induces ABA-responsive genes, while paclobutrazol depletes endogenous GA pools, leading to pleiotropic growth effects. GNB allows for the specific interrogation of GA signaling crosstalk without the confounding variables of hormone depletion or activation of parallel pathways [2]. Furthermore, the co-isolated analog Gibbestatin C is inactive against α-amylase expression at 200 ppm, underscoring the structural specificity of Gibbestatin B's activity [3].

ABA analogs co-activate stress pathways
ABA analogs induce HVA1 expression, confounding GA/ABA crosstalk dissection; Gibbestatin B does not induce HVA1.
GA-biosynthesis inhibitors deplete endogenous GA
Global GA depletion masks post-receptor signaling defects; Gibbestatin B acts downstream without altering GA synthesis.

Gibbestatin B Comparative Evidence


α-Amylase Inhibition vs. Abscisic Acid

Gibbestatin B demonstrates dose-dependent inhibition of GA-induced α-amylase expression in de-embryonated cereal seeds, with species-specific potency. In barley, the IC50 is 125 μM, while in rice, the IC50 is 70 μM, indicating a ~1.8-fold higher potency in rice [1]. This provides a quantitative benchmark for researchers studying monocot GA signaling. The co-isolated analog Gibbestatin C shows no inhibitory effect on α-amylase even at 200 ppm, highlighting the critical structural requirements for activity [2].

α-Amylase Inhibition vs. ABA
Head-to-head
IC₅₀ barley 125 μM, rice 70 μM; no HVA1 induction
Supports GA signaling selectivity review
ABA comparator induces HVA1 and auxin-responsive genes
Plant hormone signaling α-Amylase assay Gibberellin antagonist

Gibbestatin B vs. C: α-Amylase Inhibition

Gibbestatin B exhibits high pathway selectivity, showing no inhibitory activity on auxin-inducible gene expression. In transgenic tobacco harboring the auxin-responsive parB promoter::GUS fusion, GNB did not suppress GUS activity, confirming it does not interfere with auxin signaling [1]. In contrast, the auxin signaling inhibitor Yokonolide A shows no effect on GA-induced α-amylase expression at 100 μM, demonstrating orthogonal pathway specificity [2].

Gibbestatin B vs. C Activity
Data to verify
Gibbestatin B: positive α-amylase inhibition; Gibbestatin C: 0% inhibition at 200 ppm
Structural analog inactive; verifies requirement for Gibbestatin B
Parallel de-embryonated cereal seed assay, source to verify
Hormone signaling specificity Auxin reporter assay Chemical probe validation

Antimicrobial Selectivity Profiling

Gibbestatin B inhibits GA-induced α-amylase expression by regulating a step at the GA-ABA signaling crosstalk, but it does NOT act as a weak ABA analog. The transcription of the ABA-inducible gene HVA1 was unaffected by GNB treatment, distinguishing it from ABA which directly induces HVA1 expression [1]. This mechanism allows researchers to modulate GA signaling without triggering ABA-mediated transcriptional programs, a key advantage over using ABA itself as a control.

Antimicrobial Selectivity
Context-dependent
No antibacterial, anti-yeast, or antifungal activity at ≤100 ppm
Supports co-culture compatibility screening
Agar dilution MIC method; class-level inference, verify in specific strains
ABA signaling Gene expression analysis Mechanism of action

Gibbestatin B Lacks Antimicrobial Activity: Clean Phenotypic Effects in Plant Assays

Gibbestatin B demonstrates no antibacterial, anti-yeast, or antifungal activity at concentrations up to 100 ppm (MIC determination via agar dilution) . This absence of antimicrobial effects ensures that observed growth retardation or germination suppression in plant assays is due to specific GA signaling inhibition rather than microbial contamination control or off-target cytotoxicity. In contrast, many microbial natural products exhibit broad antimicrobial activity that complicates plant phenotype interpretation.

Antimicrobial screening Phenotypic analysis Chemical probe validation

Gibbestatin B Application Scenarios


GA-Signaling Dissection in Cereal Aleurone

Utilize Gibbestatin B (IC50 125 μM in barley, 70 μM in rice) to specifically inhibit GA-induced α-amylase expression without activating ABA-inducible genes like HVA1 [1]. This allows for the precise mapping of signaling nodes where GA and ABA pathways intersect. This is a superior approach compared to using ABA, which broadly activates ABA-responsive transcriptional programs, or paclobutrazol, which depletes GA pools and causes pleiotropic growth defects.

Seed Germination and Growth Retardation

Employ Gibbestatin B as a reference compound for validating the selectivity of novel GA signaling modulators. Its well-characterized lack of activity against auxin-inducible gene expression (e.g., parB::GUS) and ABA-inducible HVA1 transcription provides a benchmark for pathway specificity [2]. This is critical for academic labs and biotech companies developing chemical tools for plant hormone research.

GA-Response Modifier Screening

Apply Gibbestatin B to study GA's role in seed germination and seedling growth in barley and rice, leveraging its ability to suppress germination and retard growth without overt toxicity [3]. The compound's lack of antimicrobial activity at 100 ppm ensures that observed effects are not due to microbial contamination control, making it ideal for long-term growth assays .

GA-ABA Crosstalk in Aleurone Cell Death

Use the stark activity difference between Gibbestatin B (active at low μM) and Gibbestatin C (inactive at 200 ppm) as a starting point for SAR investigations aimed at identifying the minimal pharmacophore required for GA signaling inhibition [4]. This is valuable for medicinal chemistry and natural product derivatization programs targeting plant growth regulation.

Application
Selection Property
Validation Focus
Aleurone GA signaling studies
Post-receptor GA pathway probe
ABA-independent α-amylase transcript repression
Seed germination growth modeling
GA signaling growth phenotype without GA depletion
Differentiation from GA-depletion dwarf phenotypes
Chemical genetics / screening
Reported null antimicrobial activity at test ranges
Compatibility with microbial co-culture models
GA-induced cell death research
Selective block of GA-induced aleurone death
ABA-independent cell death modulation endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

51 linked technical documents
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